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For Researchers, Scientists, and Drug Development Professionals

The 4,4'-dimethoxytrityl (DMT) group is a cornerstone of modern solid-phase oligonucleotide

and peptide synthesis, prized for its role in temporarily protecting the 5'-hydroxyl group of

nucleosides and the N-terminus of amino acids. Its widespread use stems from a crucial

characteristic: its remarkable acid lability. This property allows for its swift and efficient removal

under mild acidic conditions, a critical step in the iterative process of building biopolymers.

However, the very nature of this lability necessitates a thorough understanding to ensure high-

yield, high-purity synthesis and to avoid undesirable side reactions.

This technical guide provides an in-depth exploration of the acid-catalyzed cleavage of the

DMT protecting group, presenting quantitative data, detailed experimental protocols, and visual

representations of the underlying mechanisms and workflows.

The Mechanism of Acid-Catalyzed Detritylation
The cleavage of the DMT group is an acid-catalyzed process that proceeds through the

formation of a highly stable dimethoxytrityl carbocation (DMT⁺). The two methoxy groups at the

4 and 4' positions of the trityl group play a pivotal role in stabilizing this carbocation through
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resonance. This stabilization is the primary reason for the DMT group's high sensitivity to acid

compared to the monomethoxytrityl (MMT) or the unsubstituted trityl (Trt) groups.

The reaction is initiated by the protonation of the ether oxygen linking the DMT group to the

hydroxyl of the nucleoside. This is followed by the heterolytic cleavage of the C-O bond,

releasing the protected molecule and the DMT⁺ cation. The DMT cation is intensely colored

(orange-yellow), with a characteristic absorbance maximum around 495 nm, a feature that is

ingeniously exploited for real-time monitoring of coupling efficiency during automated

oligonucleotide synthesis.[1]
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Reactants

Intermediate

DMT-O-R DMT-O⁺H-R
 Protonation

H⁺

DMT⁺
 Cleavage

HO-R
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Start Cycle (DMT-Protected Nucleoside on Solid Support)

1. Detritylation
(Acid Treatment, e.g., 3% TCA in DCM)

Wash (ACN)

2. Coupling
(Activated Phosphoramidite)

Wash (ACN)

3. Capping
(Unreacted 5'-OH groups)

Wash (ACN)

4. Oxidation
(P(III) to P(V))

Wash (ACN)

Next Cycle or Final Cleavage

 Repeat for next base
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Controlling Factors

Process Outcomes

Acid Strength
(e.g., TCA > DCA > Acetic Acid)

Detritylation Rate

 Increases

Depurination Rate
(Side Reaction)

 Increases

Acid Concentration

 Increases

 Increases

Reaction Time

 Increases Extent

 Increases Extent

Temperature
 Increases

 Increases

Solvent System

 Affects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15599168/docs?utm_src=pdf-body-img#the-acid-lability-of-the-dmt-protecting-group-a-technical-guide
https://www.benchchem.com/product/b15599168?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 4,4'-Dimethoxytrityl group derived from secondary alcohols: are they removed slowly
under acidic conditions? - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Acid Lability of the DMT Protecting Group: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599168/docs#the-acid-lability-of-the-dmt-
protecting-group-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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